Cas no 1424704-48-2 (2-{1-[2-(4-Chlorophenyl)ethenesulfonyl]pyrrolidin-2-YL}-1H-pyrrole)

• Product Name: 2-{1-[2-(4-Chlorophenyl)ethenesulfonyl]pyrrolidin-2-YL}-1H-pyrrole
• CAS No: 1424704-48-2
• MF: C₁₆H₁₇ClN₂O₂S
• MW: 336.836381673813
• CID: 5682078
• PubChem ID: 165767808
• Update Time: 2025-11-07

2-{1-[2-(4-Chlorophenyl)ethenesulfonyl]pyrrolidin-2-YL}-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• EN300-26609793
• Z740862384
• 1424704-48-2
• 2-{1-[2-(4-CHLOROPHENYL)ETHENESULFONYL]PYRROLIDIN-2-YL}-1H-PYRROLE
• 2-{1-[2-(4-Chlorophenyl)ethenesulfonyl]pyrrolidin-2-YL}-1H-pyrrole

• Inchi： 1S/C16H17ClN2O2S/c17-14-7-5-13(6-8-14)9-12-22(20,21)19-11-2-4-16(19)15-3-1-10-18-15/h1,3,5-10,12,16,18H,2,4,11H2/b12-9+
• InChI Key： GZXZXSPLQHSJHO-FMIVXFBMSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/S(N1CCCC1C1=CC=CN1)(=O)=O

Computed Properties

• Exact Mass: 336.0699267g/mol
• Monoisotopic Mass: 336.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-{1-[2-(4-Chlorophenyl)ethenesulfonyl]pyrrolidin-2-YL}-1H-pyrrole

In-Depth Analysis of 2-{1-[2-(4-Chlorophenyl)ethenesulfonyl]pyrrolidin-2-YL}-1H-pyrrole (CAS No. 1424704-48-2): Properties, Applications, and Research Insights

The compound 2-{1-[2-(4-Chlorophenyl)ethenesulfonyl]pyrrolidin-2-YL}-1H-pyrrole (CAS No. 1424704-48-2) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This sulfonyl-pyrrolidine derivative is characterized by a pyrrole ring linked to a pyrrolidine scaffold, further modified with a 4-chlorophenyl ethenesulfonyl group. Such a combination of heterocycles and functional groups makes it a promising candidate for drug discovery and organic synthesis.

Researchers have explored the synthetic pathways of this compound, focusing on its stereoselective synthesis and structure-activity relationships (SAR). The presence of the chlorophenyl moiety enhances its lipophilicity, which is crucial for membrane permeability in biological systems. Meanwhile, the ethenesulfonyl group offers reactivity for further derivatization, making it a versatile intermediate in medicinal chemistry. Recent studies highlight its potential as a kinase inhibitor or GPCR modulator, aligning with the growing demand for targeted therapies in oncology and neurology.

From a material science perspective, 2-{1-[2-(4-Chlorophenyl)ethenesulfonyl]pyrrolidin-2-YL}-1H-pyrrole exhibits interesting photophysical properties. Its conjugated system allows for applications in organic electronics, such as OLEDs or sensors, where heterocyclic compounds are increasingly valued for their tunable emission spectra. The compound’s stability under ambient conditions further supports its utility in these domains.

Environmental and green chemistry considerations are also relevant. With the rise of sustainable synthesis trends, researchers are investigating eco-friendly catalytic methods to produce this compound, minimizing waste and hazardous byproducts. This aligns with the broader pharmaceutical industry’s shift toward green solvents and atom-efficient reactions.

In summary, CAS No. 1424704-48-2 represents a multifaceted molecule with applications spanning drug development and advanced materials. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of personalized medicine and smart materials. Future studies may uncover additional roles for this compound in emerging technologies like bioimaging or catalysis.